Cas no 2347593-54-6 (2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid
• CAS No: 2347593-54-6
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5655746
• PubChem ID: 165888997
• Update Time: 2025-06-14

2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727710
• 2347593-54-6
• 2-{[(benzyloxy)carbonyl][(3-chlorophenyl)methyl]amino}acetic acid
• 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid

• Inchi： 1S/C17H16ClNO4/c18-15-8-4-7-14(9-15)10-19(11-16(20)21)17(22)23-12-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,20,21)
• InChI Key： PAIMWVSPKABKFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid (CAS No. 2347593-54-6)

2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid (CAS No. 2347593-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxycarbonyl and 3-chlorophenyl functional groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and enzyme inhibitors. Its molecular structure, which includes a methylaminoacetic acid moiety, enables versatile applications in drug design, particularly in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for custom synthetic intermediates like 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid has surged, driven by advancements in precision medicine and targeted drug development. Researchers are increasingly exploring its potential in protease inhibition and receptor modulation, aligning with trends in personalized healthcare. The compound's chlorophenyl group further enhances its binding affinity to specific biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2347593-54-6 is often utilized in solid-phase peptide synthesis (SPPS) and N-protecting group strategies. Its benzyloxycarbonyl (Cbz) group is particularly noteworthy for its stability under acidic conditions, a feature highly sought after in peptide coupling reactions. This attribute has led to its adoption in the production of bioactive peptides and small-molecule inhibitors, addressing growing interest in anti-inflammatory and neuroprotective agents.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis routes minimize waste and reduce reliance on hazardous reagents. As sustainability becomes a focal point in pharmaceutical manufacturing, 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid exemplifies how atom-economical design can align with environmental regulations. This dual focus on efficacy and eco-friendliness positions it as a model for next-generation synthetic intermediates.

Analytical characterization of CAS No. 2347593-54-6 typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring high purity for research applications. Its carboxylic acid functionality also facilitates derivatization, enabling compatibility with bioconjugation techniques—a key requirement for prodrug development and biomarker labeling.

In the context of drug discovery pipelines, this compound addresses frequently searched queries such as "peptide-based drug enhancers" and "chlorophenyl derivatives in medicine." Its structural features resonate with trending topics like AI-driven molecular design and fragment-based drug discovery, where computational tools prioritize scaffolds with optimal pharmacophore properties.

Ongoing studies explore the role of 2-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}acetic acid in glycopeptide antibiotics and immune checkpoint modulators, reflecting its cross-disciplinary utility. As the scientific community seeks answers to "how to improve peptide bioavailability" or "best N-protecting groups for SPPS," this compound continues to provide actionable insights, cementing its status as a research cornerstone in modern medicinal chemistry.